Cas no 921214-23-5 (2(1H)-Pyridinone, 4-hydroxy-3-nitro-1-(phenylmethyl)-)

• Product Name: 2(1H)-Pyridinone, 4-hydroxy-3-nitro-1-(phenylmethyl)-
• CAS No: 921214-23-5
• MF: C₁₂H₁₀N₂O₄
• MW: 246.218802928925
• CID: 745112
• PubChem ID: 58788446
• Update Time: 2025-04-19

2(1H)-Pyridinone, 4-hydroxy-3-nitro-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone, 4-hydroxy-3-nitro-1-(phenylmethyl)-
• 1-benzyl-4-hydroxy-3-nitropyridin-2-one
• SCHEMBL3188133
• 1-benzyl-4-hydroxy-3-nitro-1H-pyridine-2-one
• 921214-23-5
• 1-Benzyl-4-hydroxy-3-nitropyridin-2(1H)-one
• DTXSID90730041
• WFTSPEFHJIIHCG-UHFFFAOYSA-N

• Inchi： 1S/C12H10N2O4/c15-10-6-7-13(12(16)11(10)14(17)18)8-9-4-2-1-3-5-9/h1-7,15H,8H2
• InChI Key： WFTSPEFHJIIHCG-UHFFFAOYSA-N
• SMILES： O=C1C(=C(C=CN1CC1C=CC=CC=1)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 246.06405680g/mol
• Monoisotopic Mass: 246.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 86.4Ų